4-[1,3]Dioxolan-2-yl-2-nitro-phenol

• Molecular Formula: C9H9NO5
• Molecular Weight: 211.17 g/mol
• IUPAC Name: 4-(1,3-dioxolan-2-yl)-2-nitrophenol
• InChI: InChI=1S/C9H9NO5/c11-8-2-1-6(5-7(8)10(12)13)9-14-3-4-15-9/h1-2,5,9,11H,3-4H2
• InChI Key: LTVKPTOTXRMZTO-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC(=C(C=C2)O)[N+](=O)[O-]

Description

4-[1,3]Dioxolan-2-yl-2-nitro-phenol is a nitro-aromatic compound characterized by a phenolic ring substituted with a nitro (-NO₂) group at the 2-position and a [1,3]dioxolan-2-yl moiety at the 4-position. This structure confers unique electronic and steric properties, making it relevant in organic synthesis and materials science. The compound’s crystallographic data and stereochemical features are often analyzed using X-ray diffraction (XRD) methods, with refinement typically performed via the SHELX suite (e.g., SHELXL) . Its enantiomorphic purity, if applicable, can be assessed using parameters such as Flack’s x or Rogers’ η, which distinguish centrosymmetric twins or chiral centers .

Comparison with Similar Compounds

Methodological Considerations

• Structural Refinement : SHELXL remains the gold standard for refining small-molecule structures, ensuring precise bond-length and angle calculations .
• Chirality Analysis: Flack’s x parameter is critical for resolving enantiomorph-polarity in non-centrosymmetric crystals, avoiding pitfalls of Rogers’ η .